Cas no 21419-25-0 (1-amino-3-methylbutan-2-one hydrochloride)

• Product Name: 1-amino-3-methylbutan-2-one hydrochloride
• CAS No: 21419-25-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD18785537
• CID: 1400749
• PubChem ID: 13401736
• Update Time: 2025-04-23

1-amino-3-methylbutan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-amino-3-methyl-, hydrochloride
• 1-amino-3-methyl-2-butanone monohydrochloride
• 1-amino-3-methylbutan-2-one,hydrochloride
• 1-amino-3-methylbutan-2-one hydrochloride
• 1-amino-3-methylbutan-2-onehydrochloride
• 1-Amino-3-methyl-2-butanone HCl
• SY186390
• 1-AMINO-3-METHYLBUTAN-2-ONE HCL
• EN300-75248
• DTXSID40539602
• MFCD18785537
• INSIHEPGWOLTHR-UHFFFAOYSA-N
• F8888-3807
• isobutyrylmethylamine hydrochloride
• SCHEMBL2826838
• AT23528
• AKOS026743746
• 1-Amino-3-methyl-2-butanone Hydrochloride
• 1-Amino-3-methylbutan-2-one--hydrogen chloride (1/1)
• 1-amino-3-methylbutan-2-one;hydrochloride
• 4-amino-2-methyl-3-butanone hydrochloride
• 21419-25-0

• MDL： MFCD18785537
• Inchi： 1S/C5H11NO.ClH/c1-4(2)5(7)3-6;/h4H,3,6H2,1-2H3;1H
• InChI Key： INSIHEPGWOLTHR-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C(C)C

Computed Properties

• Exact Mass: 137.06086
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on 1-amino-3-methylbutan-2-one hydrochloride

Comprehensive Guide to 2-Butanone, 1-amino-3-methyl-, hydrochloride (CAS No. 21419-25-0): Properties, Applications, and Market Insights

2-Butanone, 1-amino-3-methyl-, hydrochloride (CAS No. 21419-25-0) is a specialized organic compound with a wide range of applications in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This hydrochloride salt derivative of 1-amino-3-methyl-2-butanone has gained significant attention in recent years due to its unique chemical properties and versatility as a building block in complex molecular syntheses.

The compound's molecular structure combines a ketone functional group with an amine hydrochloride moiety, making it particularly valuable for researchers developing new drug candidates and advanced materials. With the increasing demand for specialty amines in pharmaceutical applications, 2-Butanone, 1-amino-3-methyl-, hydrochloride has become a subject of growing interest in both academic and industrial chemistry circles.

Recent studies highlight the compound's potential in creating chiral intermediates for asymmetric synthesis, a hot topic in modern medicinal chemistry. The pharmaceutical industry's shift toward more complex, targeted therapies has driven increased searches for compounds like CAS 21419-25-0 that can serve as versatile scaffolds for drug development.

From a chemical perspective, 1-amino-3-methyl-2-butanone hydrochloride exhibits several notable characteristics. The hydrochloride salt form enhances the compound's stability and solubility in various reaction media, addressing common challenges researchers face when working with free amine compounds. This property makes it particularly valuable for applications requiring precise stoichiometric control in synthetic processes.

The compound's applications extend beyond pharmaceuticals into areas such as flavor and fragrance chemistry, where its structural features contribute to the creation of novel aroma compounds. Recent patent literature reveals innovative uses of 2-Butanone, 1-amino-3-methyl-, hydrochloride in developing specialty chemicals with unique sensory properties.

Market analysis indicates growing demand for CAS 21419-25-0 across multiple regions, particularly in research-intensive pharmaceutical hubs. Suppliers report increasing inquiries about this compound, reflecting its expanding role in modern synthetic chemistry. The compound's versatility aligns well with current trends in green chemistry and atom-efficient synthesis, making it a relevant subject for researchers focused on sustainable chemical processes.

Quality considerations for 2-Butanone, 1-amino-3-methyl-, hydrochloride are particularly important given its pharmaceutical applications. Reputable manufacturers emphasize rigorous purity standards, typically offering the compound at ≥98% purity with comprehensive analytical documentation. These quality parameters are crucial for researchers requiring consistent performance in sensitive synthetic applications.

Storage and handling recommendations for 1-amino-3-methyl-2-butanone hydrochloride follow standard protocols for amine hydrochloride compounds. Proper storage conditions help maintain the compound's stability and performance characteristics over extended periods. Many suppliers now provide technical guidance documents addressing common questions about the compound's handling and application in various synthetic scenarios.

Recent scientific literature highlights innovative applications of CAS 21419-25-0 in catalysis and material science. Researchers are exploring its potential as a ligand in transition metal catalysis and as a component in advanced polymer systems. These emerging applications demonstrate the compound's growing importance beyond its traditional uses.

The synthesis of 2-Butanone, 1-amino-3-methyl-, hydrochloride involves carefully controlled reactions to ensure high yield and purity. Modern production methods emphasize efficiency and environmental considerations, aligning with the chemical industry's broader sustainability goals. Process optimization remains an active area of research for manufacturers supplying this specialty chemical.

Analytical characterization of 1-amino-3-methyl-2-butanone hydrochloride typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods provide researchers with the detailed structural information needed to verify compound identity and purity for critical applications. Advanced analytical support has become a key differentiator among suppliers of this specialized material.

Regulatory status information for CAS 21419-25-0 varies by region and application. Researchers should consult current regulations specific to their intended use case. The compound's classification generally falls under standard laboratory chemical guidelines when used for research purposes.

Future prospects for 2-Butanone, 1-amino-3-methyl-, hydrochloride appear promising as new applications continue to emerge. The compound's structural features make it particularly suitable for developing next-generation pharmaceutical intermediates and specialty materials. Industry observers anticipate steady growth in demand as these advanced applications mature.

For researchers considering 1-amino-3-methyl-2-butanone hydrochloride for their projects, technical support from knowledgeable suppliers can be invaluable. Many providers now offer application notes and synthetic protocol suggestions to help scientists maximize the compound's potential in their specific research contexts.

In conclusion, 2-Butanone, 1-amino-3-methyl-, hydrochloride (CAS No. 21419-25-0) represents a versatile and increasingly important compound in modern chemical research and development. Its unique combination of functional groups and stability characteristics position it as a valuable tool for scientists working across multiple disciplines, from pharmaceutical development to advanced material design.